Phenindamine Hydrogen Tartrate

• CAS No.: 82-88-2
• Product Name: Phenindamine Hydrogen Tartrate
• Molecular Formula: C19H19N
• Molecular Weight: 261.4 g/mol
• IUPAC Name: 2-methyl-9-phenyl-1,3,4,9-tetrahydroindeno[2,1-c]pyridine
• Standard InChI: InChI=1S/C19H19N/c1-20-12-11-16-15-9-5-6-10-17(15)19(18(16)13-20)14-7-3-2-4-8-14/h2-10,19H,11-13H2,1H3
• Standard InChIKey: ISFHAYSTHMVOJR-UHFFFAOYSA-N
• SMILES: CN1CCC2=C(C1)C(C3=CC=CC=C23)C4=CC=CC=C4
• Canonical SMILES: CN1CCC2=C(C1)C(C3=CC=CC=C23)C4=CC=CC=C4
• Melting Point: 91 °C; 91.0 °C; 91°C
• Physical Description: Solid
• Description: Phenindamine, also known as nolahist or thephorin, belongs to the class of organic compounds known as indenes and isoindenes. Indenes and isoindenes are compounds containing an indene moiety(which consists of a cyclopentadiene fused to a benzene ring), or a isoindene moiety (which consists of a cyclopentadiene fused to cyclohexadiene ring). Phenindamine is a drug which is used to treat sneezing, runny nose, itching, watery eyes, hives, rashes, itching, and other symptoms of allergies and the common cold. Phenindamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Phenindamine has been detected in multiple biofluids, such as urine and blood. Within the cell, phenindamine is primarily located in the membrane (predicted from logP). In humans, phenindamine is involved in the phenindamine H1-antihistamine action pathway. Phenindamine is a potentially toxic compound.; Phenindamine is an indene.; Phenindamine is an antihistamine. Phenindamine blocks the effects of the naturally occurring chemical histamine in your body. Antihistamines such as phenindamine appear to compete with histamine for histamine H1- receptor sites on effector cells. The antihistamines antagonize those pharmacological effects of histamine which are mediated through activation of H1- receptor sites and thereby reduce the intensity of allergic reactions and tissue injury response involving histamine release. It is used to treat sneezing, runny nose, itching, watery eyes, hives, rashes, itching, and other symptoms of allergies and the common cold. Symptoms of a phenindamine overdose include extreme sleepiness, confusion, weakness, ringing in the ears, blurred vision, large pupils, dry mouth, flushing, fever, shaking, insomnia, hallucinations, and possibly seizures.
• Related CAS: 5503-08-2 (hydrochloride); 569-59-5 (tartrate)
• Solubility: 2.77e-02 g/L
• Synonyms: 1H-indeno(2,1-c)pyridine, 2,3,4,9-tetrahydro-2-methyl-9-phenyl-, hydrochloride; Nolahist; phenindamine; phenindamine hydrochloride; phenindamine tartrate; Thephorin
• PubChem Compound: 11291
• Last Modified: Nov 11 2021